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Compound of Interest

Compound Name:
2-Fluoro-5-

isopropoxyphenylboronic acid

Cat. No.: B1340016 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-5-
isopropoxyphenylboronic acid
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring personal safety and environmental protection. This guide

provides critical safety, operational, and disposal information for 2-Fluoro-5-
isopropoxyphenylboronic acid (CAS No: 2121511-87-1).

Immediate Safety and Hazard Information:

2-Fluoro-5-isopropoxyphenylboronic acid is an irritant and should be handled with care.

Based on available safety data, it is classified as causing skin and eye irritation, and may

cause respiratory irritation.[1][2] All procedures involving this compound must be conducted

with appropriate personal protective equipment (PPE) in a well-ventilated area, preferably

within a chemical fume hood, to minimize exposure to dust and vapors.[2][3][4][5]
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Hazard GHS Classification Precautionary Statements

Skin Irritation Category 2

H315: Causes skin irritation.[6]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2][6]

[7][8] P302+P352: IF ON

SKIN: Wash with plenty of

soap and water.[2][6]

Eye Irritation Category 2

H319: Causes serious eye

irritation.[2][6] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[2][6][7][8]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2][6]

Respiratory Irritation
May cause respiratory

irritation.[9][10][11]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][9] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[2][6]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for the safe handling of 2-Fluoro-5-
isopropoxyphenylboronic acid.

Preparation: Before beginning work, ensure that a safety shower and eyewash station are

readily accessible.[9] The work area, preferably a chemical fume hood, should be clean and

free of clutter.[4][5]
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Donning PPE: Put on all required personal protective equipment as outlined in the table

below before handling the chemical.

Handling:

Avoid generating dust when transferring the solid.[4][5] Use appropriate tools, such as a

spatula, for transfers.[5]

Keep the container of 2-Fluoro-5-isopropoxyphenylboronic acid tightly closed when not

in use.[1][4][5]

Avoid contact with skin, eyes, and clothing.[1][4] Do not eat, drink, or smoke in the

laboratory.[3][7]

Post-Handling:

Clean the work area to remove any residual chemical.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[3][5]

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[3][5][12]

Protects eyes from dust

particles and potential

splashes.[5]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).[3][5][12]

Prevents skin contact. Gloves

should be inspected before

use and changed if

contaminated.[5][12]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.[5]

[12]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is required when

handling the solid compound

to prevent the inhalation of

dust particles.[5][10]

Minimizes the risk of

respiratory tract irritation.[5]

Disposal Plan
The primary principle for the disposal of 2-Fluoro-5-isopropoxyphenylboronic acid is to treat

it as hazardous chemical waste.[2] It should never be disposed of down the drain or in regular

trash.[2]

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Clearly label a dedicated waste container with "Hazardous Waste" and the full chemical

name: "2-Fluoro-5-isopropoxyphenylboronic acid".[2]

Segregate it from incompatible materials such as strong oxidizing agents.[2][13]

Container Management:
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Keep the hazardous waste container closed at all times, except when adding waste.[2]

Store the container in a designated, well-ventilated, and secure area.[2] Utilize secondary

containment to prevent spills.[2]

Disposal of Contaminated Materials:

Any materials that have come into contact with the chemical, such as pipette tips,

contaminated gloves, and absorbent pads, must also be disposed of as hazardous waste

in the same designated container.[2]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate must be

collected and disposed of as hazardous waste.[2]

Professional Disposal:

Arrange for the collection of the waste container by a licensed hazardous waste disposal

company in accordance with institutional and local regulations.[2]

Workflow for Safe Handling
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Workflow for Safe Handling of 2-Fluoro-5-isopropoxyphenylboronic acid

Preparation

Donning PPE

Handling

Post-Handling

Disposal

Verify accessible safety shower and eyewash station

Ensure clean and uncluttered fume hood

Wear safety goggles/face shield

Wear nitrile gloves

Wear lab coat

Use respirator if needed

Weigh and transfer solid in fume hood

Keep container closed when not in use

Avoid dust generation

Clean work area

Wash hands thoroughly

Segregate hazardous waste

Dispose of contaminated materials in labeled container

Arrange for professional waste collection

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1340016?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340016?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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